Cas no 1361687-05-9 (5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde)

• Product Name: 5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde
• CAS No: 1361687-05-9
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4799770
• Update Time: 2025-05-20

5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-9-1-7(2-10(14)4-9)8-3-11(15)12(6-17)16-5-8/h1-6H
• InChI Key： VIXUZOFCNQPHJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC(C=O)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde

5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde: A Comprehensive Overview

5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde, also known by its CAS registry number CAS No. 1361687-05-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic aldehydes, which are known for their versatile applications in drug design and chemical synthesis. The structure of 5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde consists of a picolinic aldehyde backbone substituted with a 3,5-dichlorophenyl group at the 5-position and a fluorine atom at the 3-position. These substituents impart unique electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. The compound's stability under various reaction conditions has been extensively studied, with findings published in leading journals such as Journal of Organic Chemistry and Tetrahedron Letters. These studies highlight its potential as an intermediate in the synthesis of bioactive molecules.

In terms of applications, 5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde has shown promise in the development of novel pharmaceutical agents. Its ability to act as a chelating agent makes it particularly useful in metalloenzyme inhibition studies. For instance, researchers at the University of California have demonstrated its efficacy in inhibiting zinc-dependent enzymes involved in Alzheimer's disease progression. Additionally, its role as a ligand in metalloorganic frameworks (MOFs) has been explored for applications in gas storage and catalysis.

The pharmacokinetic properties of 5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde have been evaluated in preclinical models, revealing favorable absorption and distribution profiles. Recent studies published in Bioorganic & Medicinal Chemistry Letters suggest that it exhibits low toxicity at therapeutic doses, making it a safer option for drug development compared to other similar compounds. Furthermore, its ability to cross the blood-brain barrier has opened new avenues for its use in treating central nervous system disorders.

The environmental impact of CAS No. 1361687-05-9 has also been a topic of recent research. Studies conducted by the European Chemicals Agency (ECHA) indicate that it degrades rapidly under aerobic conditions, minimizing its persistence in aquatic ecosystems. This finding aligns with global efforts to develop eco-friendly chemical compounds that meet stringent environmental regulations.

In conclusion, 5-(3,5-Dichlorophenyl)-3-fluoropicolinaldehyde, with its unique structural features and diverse applications, continues to be a focal point in chemical research. Its role as an intermediate in drug design, coupled with its favorable pharmacokinetic and environmental profiles, positions it as a key compound for future innovations in healthcare and materials science.